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Abstract

This technical guide provides a comprehensive analysis of the spectral data for 4-dodecanone
(CAS No. 6137-26-4), a 12-carbon aliphatic ketone. Aimed at researchers, scientists, and
professionals in drug development, this document delves into the principles and interpretation
of Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data
specific to this molecule. By elucidating the correlation between molecular structure and
spectral output, this guide serves as a practical reference for the identification, characterization,
and quality control of 4-dodecanone and related long-chain ketones.

Introduction to 4-Dodecanone

4-Dodecanone, also known as propyl octyl ketone, is an organic compound with the chemical
formula C12H240.[1][2] It belongs to the ketone family, characterized by a carbonyl group (C=0)
positioned on the fourth carbon of a twelve-carbon chain. This structure imparts specific
chemical and physical properties, such as a characteristic oily aroma and solubility in organic
solvents.[3] In research and industry, 4-dodecanone can be utilized as a solvent, a chemical
intermediate in organic synthesis, and in the formulation of fragrances.[3] Accurate structural
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confirmation and purity assessment are paramount, for which spectroscopic methods are
indispensable.

Chemical Properties of 4-Dodecanone:

Property Value Source
Molecular Formula C12H240 PubChem[4]
Molecular Weight 184.32 g/mol PubChem[4]

CAS Number 6137-26-4 ChemSynthesis[5]
Density 0.830 g/mL ChemSynthesis[5]
Boiling Point 65 °C at 0.25 mmHg ChemSynthesis[5]

| IUPAC Name | Dodecan-4-one | PubChem[4] |
Below is a diagram illustrating the chemical structure of 4-dodecanone.

Caption: Chemical structure of 4-Dodecanone.

Principles of Spectroscopic Analysis for Ketones

The analytical techniques of NMR, IR, and MS provide distinct yet complementary information
about a molecule's structure.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR spectroscopy probes the magnetic
properties of atomic nuclei (typically *H and 13C). The chemical environment of each nucleus
dictates its resonance frequency (chemical shift), providing a detailed map of the carbon-
hydrogen framework. For ketones, protons on carbons adjacent to the carbonyl group (a-
protons) are characteristically deshielded, appearing at a downfield chemical shift.[6]
Similarly, the carbonyl carbon exhibits a highly deshielded signal in the 3C NMR spectrum,
typically appearing between 190-220 ppm.[6][7]

« Infrared (IR) Spectroscopy: IR spectroscopy measures the vibrations of molecular bonds.
Specific functional groups absorb infrared radiation at characteristic frequencies. The most
prominent feature in the IR spectrum of a ketone is a strong, sharp absorption band
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corresponding to the C=0 bond stretch, which typically appears in the range of 1700-1750
cm~1, For saturated aliphatic ketones like 4-dodecanone, this peak is expected around 1715
cm~1,[8][9]

e Mass Spectrometry (MS): MS is a destructive technique that ionizes a molecule and
separates the resulting ions based on their mass-to-charge (m/z) ratio. It provides the
molecular weight of the compound and reveals structural information through the analysis of
fragmentation patterns. Ketones undergo characteristic fragmentation pathways, most
notably a-cleavage (cleavage of the bond adjacent to the carbonyl group) and the McLafferty
rearrangement.[7][9]

Experimental Protocols
To ensure the acquisition of high-quality, reproducible data, the following standardized
protocols are recommended.

3.1 NMR Spectroscopy Protocol

o Sample Preparation: Dissolve approximately 10-20 mg of 4-dodecanone in ~0.7 mL of a
deuterated solvent (e.g., CDCIs) in a standard 5 mm NMR tube.

 Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for
chemical shift referencing (0O ppm).

e Instrument Setup: Place the sample in a high-field NMR spectrometer (e.g., 400 MHz or
higher).

o Data Acquisition:

o For 'H NMR, acquire data using a standard pulse sequence. Key parameters include a
90° pulse angle, a relaxation delay of 1-2 seconds, and an acquisition time of 2-4 seconds.
Typically, 16-64 scans are sufficient.

o For 3C NMR, use a proton-decoupled pulse sequence to simplify the spectrum. A longer
relaxation delay (5-10 seconds) and a larger number of scans (1024 or more) are typically
required due to the lower natural abundance and sensitivity of the 13C nucleus.
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» Data Processing: Apply a Fourier transform to the acquired Free Induction Decay (FID)
signal. Phase the resulting spectrum and perform baseline correction. Integrate the peaks in
the *H NMR spectrum to determine proton ratios.

3.2 IR Spectroscopy Protocol

o Sample Preparation: As 4-dodecanone is a liquid at room temperature, the simplest method
is to acquire the spectrum of the neat liquid.

» Method (Attenuated Total Reflectance - ATR):

o Place a small drop of the neat liquid sample directly onto the ATR crystal (e.g., diamond or
zinc selenide).

o Ensure the crystal is clean before and after the measurement using an appropriate solvent
(e.g., isopropanol).

» Data Acquisition: Collect the spectrum, typically over a range of 4000 to 400 cm~2. Co-add
multiple scans (e.g., 16 or 32) to improve the signal-to-noise ratio.

o Data Processing: Perform a background subtraction using a spectrum of the empty, clean
ATR crystal.

3.3 Mass Spectrometry Protocol (Electron lonization)

o Sample Introduction: Introduce a dilute solution of 4-dodecanone in a volatile solvent (e.g.,
methanol or dichloromethane) into the mass spectrometer, typically via a Gas
Chromatography (GC-MS) system for separation and purification.

 lonization: Use a standard Electron lonization (El) source, typically operating at 70 eV.

o Mass Analysis: Scan a mass range appropriate for the compound, for example, m/z 35 to
250.

o Detection: Detect the ions using an electron multiplier or similar detector. The resulting data
is plotted as relative intensity versus m/z.
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Spectral Data Analysis of 4-Dodecanone

4.1 *H NMR Spectroscopy The *H NMR spectrum of 4-dodecanone is characterized by signals
corresponding to the chemically distinct protons in the molecule. The electronegativity of the
carbonyl oxygen deshields adjacent protons, shifting their signals downfield.

 Structure and Proton Labeling: CHsz(a)-CHz(b)-CH2(c)-C(=0)-CHz(d)-CHz(e)-CH2(f)-CHz(g)-
CHz(h)-CHz(i)-CH2(j)-CHs(k)

e Predicted *H NMR Data:

Chemical Shift Lo . .
Proton Label Multiplicity Integration Rationale

(3, ppm)
o-protons to
the carbonyl
d ~2.40 Triplet (t) 2H on the octyl
side,
deshielded.

a-protons to the
) carbonyl on the
c ~2.38 Triplet (%) 2H )
propyl side,

deshielded.

] -protons on the
e ~1.55 Quintet 2H ]
octyl side.

B-protons on the
b ~1.53 Sextet 2H )
propyl side.

Methylene

protons of the
f,g,h, i, ] ~1.28 Multiplet (broad)  10H long alkyl chain,

overlapping

signals.

Terminal methyl
a ~0.91 Triplet (t) 3H group of the
propyl chain.
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| k | ~0.88 | Triplet (t) | 3H | Terminal methyl group of the octyl chain. |

4.2 13C NMR Spectroscopy The proton-decoupled 3C NMR spectrum shows a distinct signal
for each unique carbon atom. The most diagnostic signal is that of the carbonyl carbon.

e Structure and Carbon Labeling: C(1)-C(2)-C(3)-C(4, =0)-C(5)-C(6)-C(7)-C(8)-C(9)-C(10)-
C(11)-C(12)

e Predicted 3C NMR Data:

Carbon Label Chemical Shift (d, ppm) Rationale
Carbonyl carbon, highl
4 ~211 ) J Y
deshielded.[6]
5 ~42.8 a-carbon on the octyl side.
3 ~42.5 a-carbon on the propyl side.
6 ~31.8 [3-carbon on the octyl side.
2 ~29.5 [3-carbon on the propyl side.
Carbons in the middle of the
7,8,9,10 ~29.2-294 _
octyl chain.
Carbon adjacent to the
11 ~22.6 terminal methyl of the octyl
chain.
Terminal methyl of the propyl
1 ~17.8 Y Propy

chain.

| 12 | ~14.1 | Terminal methyl of the octyl chain. |

4.3 Infrared (IR) Spectroscopy The IR spectrum provides clear evidence for the presence of the
key functional groups.

e Key IR Absorptions:
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Wavenumber . . . .

Intensity Vibration Functional Group
(cm™)
~1715 Strong, Sharp C=0 Stretch Ketone Carbonyl
2855-2960 Strong C-H Stretch Alkyl CHz2, CHs
~1465 Medium C-H Bend CHz2 Scissoring

| ~1375 | Medium | C-H Bend | CH3z Symmetric Bend |

The most diagnostic peak is the intense C=0 stretch around 1715 cm~1, which is characteristic
of a saturated aliphatic ketone.[8][9] The NIST WebBook provides a reference gas-phase IR
spectrum for 4-dodecanone showing these characteristic features.[10]

4.4 Mass Spectrometry (MS) The El mass spectrum of 4-dodecanone will show the molecular
ion peak (M*") and characteristic fragment ions resulting from a-cleavage and McLafferty
rearrangement.[7]

e Molecular lon (M*'): The molecular ion peak is expected at m/z = 184, corresponding to the
molecular weight of C12H240.[1]

» 0-Cleavage: This involves the cleavage of the C-C bond adjacent to the carbonyl group.
There are two possible a-cleavage pathways for 4-dodecanone, leading to resonance-
stabilized acylium ions.

o Cleavage of the Propyl Group: Loss of a propyl radical (*CsH7) results in an acylium ion at
m/z = 141.

o Cleavage of the Octyl Group: Loss of an octyl radical (*CsH17) results in an acylium ion at
m/z = 71. This is often a very prominent peak.

Caption: a-Cleavage fragmentation of 4-Dodecanone.

o McLafferty Rearrangement: This rearrangement involves the transfer of a y-hydrogen (a
hydrogen on the third carbon from the carbonyl group) to the carbonyl oxygen, followed by
cleavage of the a-f3 bond. This is possible from the longer octyl chain.
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o Transfer of a y-hydrogen from C-7 results in the loss of a neutral alkene (1-heptene,
C7Hi14, MW=98) and the formation of a charged enol fragment at m/z = 86.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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